Cas no 2034248-90-1 (N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 2034248-90-1
• MF: C₁₈H₂₁N₃O₄S
• MW: 375.4420
• CID: 5349627
• Update Time: 2025-07-10

N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SSJFYQQITHCJGA-SHTZXODSSA-N
• N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)-2,3-dihydrobenzofuran-5-sulfonamide
• N-(4-pyrimidin-2-yloxycyclohexyl)-2,3-dihydro-1-benzofuran-5-sulfonamide
• N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-2,3-dihydro-1-benzofuran-5-sulfonamide

• Inchi： 1S/C18H21N3O4S/c22-26(23,16-6-7-17-13(12-16)8-11-24-17)21-14-2-4-15(5-3-14)25-18-19-9-1-10-20-18/h1,6-7,9-10,12,14-15,21H,2-5,8,11H2
• InChI Key： SSJFYQQITHCJGA-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C2=C(C([H])([H])C([H])([H])O2)C=1[H])(N([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC1N=C([H])C([H])=C([H])N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 553
• XLogP3: 2.5
• Topological Polar Surface Area: 98.8

Additional information on N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-2,3-dihydro-1-benzofuran-5-sulfonamide

Professional Introduction to N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 2034248-90-1)

N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-2,3-dihydro-1-benzofuran-5-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2034248-90-1, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The molecule is characterized by a cyclohexyl ring substituted with a pyrimidine moiety, linked through an oxygen atom, which introduces a level of complexity that may contribute to its pharmacological properties.

The structural framework of N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-2,3-dihydro-1-benzofuran-5-sulfonamide incorporates several key pharmacophoric elements that are widely recognized for their role in modulating biological pathways. Specifically, the presence of the benzofuran scaffold and the sulfonamide group suggests potential interactions with target proteins and enzymes. These features are particularly relevant in the context of developing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with potential biological targets. Studies have indicated that the cyclohexyl ring may facilitate favorable interactions with hydrophobic pockets of target proteins, while the pyrimidine moiety could engage in hydrogen bonding or π-stacking interactions. Such interactions are critical for designing molecules with high specificity and efficacy.

The sulfonamide group in N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-2,3-dihydro-1-benzofuran-5-sulfonamide is known to enhance binding affinity through multiple hydrogen bonding interactions. This feature has been exploited in the development of various drugs that target enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase. The benzofuran scaffold, on the other hand, is a common motif in medicinal chemistry due to its ability to adopt multiple conformations that can optimize interactions with biological targets.

Current research in the field of drug discovery has highlighted the importance of multitarget engagement in developing effective therapeutic strategies. N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-2,3-dihydro-1-benzofuran-5-sulfonamide exhibits characteristics that make it a candidate for multitarget inhibition. For instance, preliminary studies suggest that this compound may interact with both kinases and transcription factors, which are key players in cellular signaling pathways associated with diseases such as cancer and inflammation.

In vitro studies have begun to elucidate the pharmacological profile of N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-2,3-dihydro-1-benzofuran-5-sulfonamide. These studies have focused on evaluating its cytotoxicity against various cancer cell lines and its ability to modulate inflammatory pathways. Preliminary results indicate that the compound exhibits promising activity against certain cancer cell lines while maintaining reasonable selectivity over normal cells. Additionally, its interaction with inflammatory mediators suggests potential applications in treating chronic inflammatory conditions.

The synthesis of N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-2,3-dihydro-1-benzofuran-5-sulfonamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct key functional groups with high precision. These advancements have not only improved yield but also enhanced the purity of the final product.

The pharmacokinetic properties of N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-2,3-dihydro-1-benzofuran-5-sulfonamide are under active investigation to assess its suitability for clinical development. Initial pharmacokinetic studies suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability. These findings are crucial for determining optimal dosing regimens and predicting potential side effects. Further studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile.

The potential therapeutic applications of N-[1R,4R-4-(pyrimidin-2-yloxy)cyclohexyl]-2,3-dihydro-[benzofuran-5-sulfonamide] are diverse and exciting. Beyond its initial focus on cancer and inflammation, researchers are exploring its potential role in neurodegenerative diseases and infectious disorders. The structural versatility of this compound allows for modifications that could tailor its activity towards specific disease targets.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like N-[1R,4R-4-(pyrimidin-2-yloxy)< strong>cyclohexyl strong>] - [< strong>2 strong>,< strong>3 strong>-dihydro-[ < strong >benzofuran strong > - < strong > 5 strong > -sulfonamide strong >]]. These algorithms can predict biological activity based on structural features alone, significantly reducing the time required for hit identification. As such tools continue to improve, they will play an increasingly important role in optimizing lead compounds like this one for clinical development.

In conclusion,N-[ ( 1 r , 4 r ) - 4 - ( pyrimidin - 2 - y lo x y ) c y clohexyl ] - 2 , 3 - dihydro - 1 - benzofuran - 5 - sulfon amide ( CAS No . 2034248 - 90 - 1 ) represents a compelling subject for further research due to its unique structure , potential biological activities , and synthetic feasibility . Ongoing studies aim to elucidate its pharmacological profile , optimize its chemical properties , and explore new therapeutic applications . As advancements continue to emerge from both experimental and computational approaches , this compound holds promise as a valuable asset in future drug development efforts . p >